Cas no 1214334-58-3 (3-Methyl-5-(trifluoromethyl)mandelic acid)

• Product Name: 3-Methyl-5-(trifluoromethyl)mandelic acid
• CAS No: 1214334-58-3
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 4982734
• Update Time: 2023-08-24

3-Methyl-5-(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(trifluoromethyl)mandelic acid
• 3-Methyl-5-(trifluoromethyl)mandelic acid

• Inchi： 1S/C10H9F3O3/c1-5-2-6(8(14)9(15)16)4-7(3-5)10(11,12)13/h2-4,8,14H,1H3,(H,15,16)
• InChI Key： COCNJBUVADEOOA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=CC(=C1)C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5